Cas no 1185133-24-7 (3-(4-chloro-3,5-dimethyl-pyrazol-1-yl)propanoyloxysodium)

• Product Name: 3-(4-chloro-3,5-dimethyl-pyrazol-1-yl)propanoyloxysodium
• CAS No: 1185133-24-7
• MF: C₈H₁₀ClN₂NaO₂
• MW: 224.619971752167
• CID: 3161576
• PubChem ID: 19616377
• Update Time: 2025-08-03

3-(4-chloro-3,5-dimethyl-pyrazol-1-yl)propanoyloxysodium Chemical and Physical Properties

Names and Identifiers

• 3-(4-chloro-3,5-dimethyl-pyrazol-1-yl)propanoyloxysodium
• STK349978
• 1185133-24-7
• sodium 3-(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)propanoate
• AKOS024273174
• sodium;3-(4-chloro-3,5-dimethylpyrazol-1-yl)propanoate
• AKOS025244704
• AKOS000311319

• Inchi： 1S/C8H11ClN2O2.Na/c1-5-8(9)6(2)11(10-5)4-3-7(12)13;/h3-4H2,1-2H3,(H,12,13);/q;+1/p-1
• InChI Key： DLDBRTHUHBUXHK-UHFFFAOYSA-M
• SMILES： ClC1C(C)=NN(C=1C)CCC(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 224.0328495Da
• Monoisotopic Mass: 224.0328495Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 206
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58Ų

Additional information on 3-(4-chloro-3,5-dimethyl-pyrazol-1-yl)propanoyloxysodium

Comprehensive Overview of 3-(4-chloro-3,5-dimethyl-pyrazol-1-yl)propanoyloxysodium (CAS No. 1185133-24-7)

3-(4-chloro-3,5-dimethyl-pyrazol-1-yl)propanoyloxysodium (CAS No. 1185133-24-7) is a specialized organic compound that has garnered significant attention in the fields of agrochemicals, pharmaceutical intermediates, and material science. This sodium salt derivative, featuring a pyrazole core, is widely recognized for its unique chemical properties and versatile applications. Its molecular structure combines a chloro-dimethylpyrazole moiety with a propanoyloxysodium group, making it a valuable building block in synthetic chemistry.

In recent years, the demand for high-performance chemical intermediates like 3-(4-chloro-3,5-dimethyl-pyrazol-1-yl)propanoyloxysodium has surged, driven by advancements in green chemistry and sustainable synthesis. Researchers and industries are increasingly focusing on compounds that offer low environmental impact while maintaining high efficacy. This aligns with global trends such as the circular economy and the push for bio-based alternatives in chemical manufacturing.

The compound’s pyrazole backbone is particularly noteworthy, as pyrazole derivatives are known for their biological activity and thermal stability. This makes CAS 1185133-24-7 a candidate for applications in crop protection formulations, where it may act as a synergist or stabilizer. Additionally, its sodium salt form enhances water solubility, a critical factor for formulations requiring aqueous compatibility.

From a synthetic chemistry perspective, 3-(4-chloro-3,5-dimethyl-pyrazol-1-yl)propanoyloxysodium serves as a versatile intermediate for further derivatization. Its reactive sites allow for modifications to tailor properties such as lipophilicity, bioavailability, or binding affinity. This flexibility is highly valued in drug discovery and precision agriculture, where customized molecules are often required to meet specific performance criteria.

Another area of interest is the compound’s potential role in advanced material science. Pyrazole-based compounds are increasingly explored for their coordination chemistry with metals, which could lead to applications in catalysis or functional materials. The sodium salt variant, with its ionic character, might also find use in electrolyte formulations or as a dispersing agent in nanocomposites.

For researchers and manufacturers, understanding the structure-activity relationship (SAR) of 3-(4-chloro-3,5-dimethyl-pyrazol-1-yl)propanoyloxysodium is crucial. Computational tools like molecular docking and QSAR modeling are often employed to predict its behavior in various systems. Such insights can accelerate the development of next-generation formulations while minimizing experimental costs.

In conclusion, CAS 1185133-24-7 represents a compelling example of how specialty chemicals can bridge multiple disciplines. Its combination of reactivity, solubility, and structural modularity positions it as a key player in addressing contemporary challenges in sustainable chemistry and industrial innovation. As research continues, this compound is likely to unlock new opportunities in both established and emerging markets.